Trisodium 4-amino-5-hydroxy-3-((4-((2-(sulphonatooxy)ethyl)sulphonyl)phenyl)azo)naphthalene-2,7-disulphonate
CAS No.: 84100-03-8
Cat. No.: VC17172003
Molecular Formula: C18H14N3Na3O13S4
Molecular Weight: 677.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 84100-03-8 |
|---|---|
| Molecular Formula | C18H14N3Na3O13S4 |
| Molecular Weight | 677.6 g/mol |
| IUPAC Name | trisodium;4-amino-5-hydroxy-3-[[4-(2-sulfonatooxyethylsulfonyl)phenyl]diazenyl]naphthalene-2,7-disulfonate |
| Standard InChI | InChI=1S/C18H17N3O13S4.3Na/c19-17-16-10(7-13(9-14(16)22)36(25,26)27)8-15(37(28,29)30)18(17)21-20-11-1-3-12(4-2-11)35(23,24)6-5-34-38(31,32)33;;;/h1-4,7-9,22H,5-6,19H2,(H,25,26,27)(H,28,29,30)(H,31,32,33);;;/q;3*+1/p-3 |
| Standard InChI Key | SBELSJCGRODFGD-UHFFFAOYSA-K |
| Canonical SMILES | C1=CC(=CC=C1N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])O)N)S(=O)(=O)CCOS(=O)(=O)[O-].[Na+].[Na+].[Na+] |
Introduction
Trisodium 4-amino-5-hydroxy-3-((4-((2-(sulphonatooxy)ethyl)sulphonyl)phenyl)azo)naphthalene-2,7-disulphonate is a complex organic compound with a molecular formula of C18H14N3Na3O13S4 and a molecular weight of approximately 677.55 g/mol . This compound is characterized by its azo dye structure, featuring multiple functional groups such as amino, hydroxyl, and sulfonate groups, which contribute to its solubility in water and potential applications in dyeing and biological assays.
Synthesis and Preparation
The synthesis of Trisodium 4-amino-5-hydroxy-3-((4-((2-(sulphonatooxy)ethyl)sulphonyl)phenyl)azo)naphthalene-2,7-disulphonate typically involves the diazotization of 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid followed by coupling reactions with appropriate sulfonated aromatic compounds. This process allows for the creation of the azo linkage and the incorporation of the sulphonyl and sulphonatooxy groups.
Applications and Uses
Given its azo dye structure and solubility in water, this compound is likely used in applications requiring coloration or staining, such as in textile dyeing or biological assays. The presence of multiple sulfonate groups enhances its affinity for certain substrates, making it potentially useful in various industrial and research contexts.
Safety and Environmental Considerations
While specific safety data for this compound is limited, substances with similar structures may pose risks such as skin sensitization . It is essential to handle such compounds with caution and follow appropriate safety protocols to minimize exposure risks.
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